Cas no 66490-22-0 (BENZO[B]THIOPHENE, 3-BROMO-6-CHLORO-)

• Product Name: BENZO[B]THIOPHENE, 3-BROMO-6-CHLORO-
• CAS No: 66490-22-0
• MF: C₈H₄BrClS
• MW: 247.539359092712
• CID: 3380449
• PubChem ID: 12398619
• Update Time: 2025-04-21

BENZO[B]THIOPHENE, 3-BROMO-6-CHLORO- Chemical and Physical Properties

Names and Identifiers

• BENZO[B]THIOPHENE, 3-BROMO-6-CHLORO-
• 3-bromo-6-chlorobenzo[b]thiophene
• 3-bromo-6-chlorobenzothiophene
• NMPCPKHKXHMIFL-UHFFFAOYSA-N
• 66490-22-0
• SCHEMBL7866239

• Inchi： 1S/C8H4BrClS/c9-7-4-11-8-3-5(10)1-2-6(7)8/h1-4H
• InChI Key： NMPCPKHKXHMIFL-UHFFFAOYSA-N
• SMILES： C12=CC(Cl)=CC=C1C(Br)=CS2

Computed Properties

• Exact Mass: 245.89056Da
• Monoisotopic Mass: 245.89056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.2Ų